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Compound of Interest

Compound Name: Antibiotic tan-592B

Cat. No.: B1667552 Get Quote

Despite a comprehensive search of scientific literature and patent databases, detailed

information regarding the discovery, isolation, and biological characterization of the antibiotic

designated as TAN-592B remains elusive. This in-depth technical guide serves to document

the current state of knowledge and the significant information gaps surrounding this compound.

While the chemical identity of TAN-592B is established, with a molecular formula of

C29H47ClN10O14S and a precise IUPAC name, the foundational scientific data typically

associated with the discovery of a new antibiotic is not publicly available. This includes critical

information for researchers and drug development professionals, such as the producing

microorganism, the specific fermentation conditions required for its biosynthesis, and the

detailed protocols for its isolation and purification.

Chemical and Physical Properties
A summary of the known chemical data for Antibiotic TAN-592B is presented below. This

information is derived from chemical databases and does not originate from primary research

literature describing its discovery.
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Property Value

Molecular Formula C29H47ClN10O14S

Exact Mass 826.2682 g/mol

IUPAC Name

(6R,7S)-7-[[(2S)-5-amino-5-

oxopentanoyl]amino]-3-[[(4S)-4-

[[(2R,3R,5S)-1,5-diamino-3,6-dihydroxy-1,4-

dioxohexan-2-yl]amino]-7-guanidino-3-

hydroxyheptanoyl]oxymethyl]-8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

The Uncharted Path of Discovery and Isolation
A critical component of any new antibiotic's technical profile is the methodology of its discovery

and isolation. This typically involves a multi-stage process, from the initial screening of

microbial sources to the final purification of the active compound. The absence of this

information for TAN-592B presents a significant hurdle for the scientific community.

A generalized workflow for the discovery and isolation of a novel antibiotic is presented below.

It is important to note that this is a hypothetical pathway and does not represent the specific,

and currently unknown, process for TAN-592B.
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Figure 1. A generalized workflow for the discovery and isolation of a novel antibiotic. This

diagram illustrates the typical stages, from initial screening of microorganisms to the final

characterization of the purified compound.

Biological Activity: An Unanswered Question
The biological activity of an antibiotic is paramount to its potential clinical utility. Key data, such

as the Minimum Inhibitory Concentrations (MICs) against a panel of pathogenic bacteria, are

essential for understanding its spectrum of activity and potency. At present, no peer-reviewed

studies detailing the antimicrobial activity of TAN-592B are available.

Conclusion and Future Directions
The current body of public knowledge on Antibiotic TAN-592B is limited to its chemical

structure. The lack of information regarding its biological origin, production, and antimicrobial

properties suggests that "TAN-592B" may be an internal research designation that was not

pursued to publication, a compound that was patented but not extensively studied, or a

substance that has been misidentified in public databases.

For researchers and drug development professionals interested in this molecule, the primary

path forward would be to attempt to locate the original patent or scientific disclosure that first

mentioned "TAN-592B." Without this foundational information, any further investigation into its

properties and potential applications would require a de novo discovery and characterization

effort. The scientific community awaits the disclosure of the primary research that would bring

the story of TAN-592B to light.

To cite this document: BenchChem. [The Enigmatic Antibiotic TAN-592B: A Search for Its
Origins and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667552#discovery-and-isolation-of-antibiotic-tan-
592b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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